Cas no 259522-44-6 (2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride)

• Product Name: 2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride
• CAS No: 259522-44-6
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• CID: 4643270
• PubChem ID: 71757853
• Update Time: 2025-10-31

2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine Hydrochloride
• 2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride

• Inchi： 1S/C10H11ClN2.ClH/c11-10-2-1-9(7-13-10)8-3-5-12-6-4-8;/h1-3,7,12H,4-6H2;1H
• InChI Key： KVXPXVSYONRARC-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2=CCNCC2)C=C1.Cl

Additional information on 2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride

Professional Introduction to 2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride (CAS No. 259522-44-6)

2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride, identified by its CAS number 259522-44-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and a tetrahydropyridine moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility advantage allows for more efficient absorption and distribution within the body, thereby improving its bioavailability. The compound’s molecular structure also suggests potential interactions with various biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that 2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This has sparked interest in exploring its potential as an anti-inflammatory agent, particularly in conditions where inflammation plays a central role.

In addition to its anti-inflammatory potential, preliminary research suggests that this compound may also possess properties relevant to neurodegenerative diseases. The tetrahydropyridine ring is a common motif in drugs designed to interact with central nervous system (CNS) targets. By modulating the activity of specific neurotransmitter systems, 2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride could offer therapeutic benefits in disorders such as Alzheimer’s disease or Parkinson’s disease. These findings are particularly intriguing given the growing global burden of neurodegenerative conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of the molecule efficiently. These techniques not only improve the synthetic route but also enhance the overall quality of the final product.

Pharmaceutical companies and academic institutions are increasingly focusing on developing novel drug candidates with improved pharmacokinetic profiles. The hydrochloride salt form of 2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride aligns well with this trend due to its enhanced solubility and bioavailability. These attributes are crucial for designing drugs that can be administered orally or intravenously with minimal degradation.

Furthermore, the structural versatility of pyridine derivatives like this one allows for extensive chemical modifications. By altering functional groups or introducing additional substituents, researchers can fine-tune the biological activity and selectivity of the compound. This flexibility is essential for developing lead compounds that exhibit optimal efficacy while minimizing side effects.

Recent clinical trials have begun to explore the efficacy of related pyridine derivatives in treating various medical conditions. While 2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride has not yet entered human trials on its own merits, these studies provide valuable insights into its potential therapeutic applications. The results from these trials will help guide future research efforts and determine whether this compound warrants further development as a standalone therapeutic agent or as part of a combination therapy regimen.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in identifying potential binding sites on biological targets for 2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride. These simulations allow researchers to predict how the compound interacts with specific proteins or enzymes at an atomic level. Such detailed insights are invaluable for designing molecules that can effectively modulate biological pathways without unintended consequences.

The environmental impact of pharmaceutical development is also a growing concern. Efforts are underway to optimize synthetic routes for compounds like 2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into drug synthesis protocols to ensure sustainability throughout the research and production process.

In conclusion,2-chloro-5-(1,2,3,6-tetrahydropyridin-4-yl)pyridine hydrochloride represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics targeting inflammation and neurodegenerative diseases. As research progresses，this compound will continue to be a subject of intense investigation，with the goal of bringing new treatments to patients worldwide.